Cas no 2694729-05-8 (5-Bromo-6-methoxy-4-methylpyridine-3-carbaldehyde)

• Product Name: 5-Bromo-6-methoxy-4-methylpyridine-3-carbaldehyde
• CAS No: 2694729-05-8
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 5464400
• Update Time: 2025-08-02

5-Bromo-6-methoxy-4-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-methoxy-4-methylpyridine-3-carbaldehyde
• Z5161385206
• 5-Bromo-6-methoxy-4-methylpyridine-3-carbaldehyde

• Inchi： 1S/C8H8BrNO2/c1-5-6(4-11)3-10-8(12-2)7(5)9/h3-4H,1-2H3
• InChI Key： RHLXKYBMEKSDHH-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=C(C=O)C=1C)OC

Computed Properties

• Exact Mass: 228.97384 g/mol
• Monoisotopic Mass: 228.97384 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.06
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2

Additional information on 5-Bromo-6-methoxy-4-methylpyridine-3-carbaldehyde

Recent Advances in the Synthesis and Applications of 5-Bromo-6-methoxy-4-methylpyridine-3-carbaldehyde (CAS: 2694729-05-8)

5-Bromo-6-methoxy-4-methylpyridine-3-carbaldehyde (CAS: 2694729-05-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its utility in the development of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and potential applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 5-Bromo-6-methoxy-4-methylpyridine-3-carbaldehyde via a palladium-catalyzed cross-coupling reaction, achieving a yield of 85% with high purity. The study emphasized the compound's role as a precursor in the synthesis of pyridine-based kinase inhibitors, which show promise in targeting cancer-related signaling pathways. Furthermore, the structural versatility of this aldehyde allows for further functionalization, making it a valuable building block in drug discovery.

In another recent investigation, researchers explored the antimicrobial properties of derivatives synthesized from 5-Bromo-6-methoxy-4-methylpyridine-3-carbaldehyde. The study, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain derivatives exhibited potent activity against drug-resistant bacterial strains, including MRSA. The mechanism of action was attributed to the inhibition of bacterial cell wall synthesis, highlighting the compound's potential as a scaffold for developing new antibiotics.

Additionally, computational studies have provided insights into the molecular interactions of 5-Bromo-6-methoxy-4-methylpyridine-3-carbaldehyde with biological targets. Density functional theory (DFT) calculations and molecular docking simulations have identified key binding motifs, facilitating the rational design of more effective derivatives. These findings underscore the compound's significance in structure-activity relationship (SAR) studies and its potential for optimizing drug candidates.

In conclusion, 5-Bromo-6-methoxy-4-methylpyridine-3-carbaldehyde (CAS: 2694729-05-8) continues to be a focal point in chemical biology and medicinal chemistry research. Its synthetic accessibility, structural flexibility, and biological relevance make it an indispensable tool for developing next-generation therapeutics. Future research directions may include exploring its applications in neurodegenerative diseases and expanding its utility in agrochemical formulations.